1-Ethoxy-2,7-dimethyl-3,5-diphenylpyrazolo[4,3-c][1,5,2]diazaphosphinine 1-oxide

• IUPAC Name: 1-ethoxy-2,7-dimethyl-3,5-diphenylpyrazolo[4,3-c][1,5,2]diazaphosphinine 1-oxide
• InChI: InChI=1S/C20H21N4O2P/c1-4-26-27(25)18-15(2)22-24(17-13-9-6-10-14-17)20(18)21-19(23(27)3)16-11-7-5-8-12-16/h5-14H,4H2,1-3H3
• InChI Key: SZOIYXMDQNPDON-UHFFFAOYSA-N
• Canonical SMILES: CCOP1(=O)C2=C(N=C(N1C)C3=CC=CC=C3)N(N=C2C)C4=CC=CC=C4
• Molecular Formula: C20H21N4O2P
• Molecular Weight: 380.4 g/mol

Description

1-Ethoxy-2,7-dimethyl-3,5-diphenylpyrazolo[4,3-c][1,5,2]diazaphosphinine 1-oxide is a complex organic compound featuring a unique pyrazolo-diazaphosphinine scaffold

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Ethoxy-2,7-dimethyl-3,5-diphenylpyrazolo[4,3-c][1,5,2]diazaphosphinine 1-oxide typically involves multi-step organic reactions. The process begins with the preparation of the pyrazole ring, followed by the introduction of the diazaphosphinine moiety. Key reagents and catalysts are used to facilitate these transformations under controlled conditions, such as specific temperatures and solvents.

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

1-Ethoxy-2,7-dimethyl-3,5-diphenylpyrazolo[4,3-c][1,5,2]diazaphosphinine 1-oxide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be performed to modify the oxidation state of the phosphorus atom.

Substitution: The ethoxy group can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and inert atmospheres to prevent unwanted side reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield higher oxides, while substitution reactions can introduce new functional groups, altering the compound’s properties.

Scientific Research Applications

1-Ethoxy-2,7-dimethyl-3,5-diphenylpyrazolo[4,3-c][1,5,2]diazaphosphinine 1-oxide has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound’s unique structure makes it a candidate for investigating biological interactions and potential therapeutic effects.

Medicine: Research is ongoing to explore its potential as a drug candidate, particularly in targeting specific enzymes or receptors.

Industry: It may be used in the development of new materials with specialized properties, such as catalysts or sensors.

Mechanism of Action

The mechanism by which 1-Ethoxy-2,7-dimethyl-3,5-diphenylpyrazolo[4,3-c][1,5,2]diazaphosphinine 1-oxide exerts its effects involves interactions with molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to specific sites, modulating the activity of these targets. Pathways involved may include signal transduction, enzyme inhibition, or receptor activation.

Comparison with Similar Compounds

Similar Compounds

Pyrazolo[3,4-d]pyrimidine: Another pyrazole-based compound with potential biological activity.

Pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine: Known for its use as a CDK2 inhibitor in cancer research.

Uniqueness

1-Ethoxy-2,7-dimethyl-3,5-diphenylpyrazolo[4,3-c][1,5,2]diazaphosphinine 1-oxide is unique due to its specific diazaphosphinine scaffold, which imparts distinct chemical and biological properties